N-(4'-bromo-[1,1'-biphenyl]-2-yl)propane-2-sulfonamide

• Molecular Formula: C15H16BrNO2S
• Molecular Weight: 354.3 g/mol
• IUPAC Name: N-[2-(4-bromophenyl)phenyl]propane-2-sulfonamide
• InChI: InChI=1S/C15H16BrNO2S/c1-11(2)20(18,19)17-15-6-4-3-5-14(15)12-7-9-13(16)10-8-12/h3-11,17H,1-2H3
• InChI Key: QSUNXTFHBBPPNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)NC1=CC=CC=C1C2=CC=C(C=C2)Br

Description

N-(4'-bromo-[1,1'-biphenyl]-2-yl)propane-2-sulfonamide is a useful research compound. Its molecular formula is C15H16BrNO2S and its molecular weight is 354.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Add 4′-bromo-biphenyl-2-ylamine (1.038 g, 4.183 mmol) to CH2Cl2 and cool to 0° C. Add first DBU (2.6 ml, 17.038 mmol), then isopropylsulfonyl chloride (0.95 ml, 8.206 mmol) drop wise to flask and warm flask to room temperature. After 18 hours monitor reaction. If SM is still present, add DBU (1 ml), then isopropylsulfonyl chloride (0.4 ml) and then stir 2 additional hours. Purify resultant product using flash chromatography (Silica gel-25% EtOAc/Hexane) to provide propane-2-sulfonic acid (4′-bromo-biphenyl-2-yl)-amide (1.116 g, 75%). MS(m/e): 351.9(M−1).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Add DBU drop wise (8.76 mL, 56.92 mmol) to a solution of 2-(4-bromophenyl)phenylamine (3.53 g, 14.23 mmol) in methylene chloride (50 ml) at 0° C., followed by isopropylsulfonyl chloride (3.29 mL, 28.46 mmol) also added drop wise and stir the reaction at room temperature for 24 h. Remove solvent under reduce pressure and purify the residue by silica gel chromatography eluting with ethyl acetate:hexane 1:4 to ethyl acetate to provide the title compound (4.93 g, 98%). Mass spectrum (m/e): 355 (M+1); 353 (M−1).

Synthesis routes and methods IV

Procedure details

Add dropwise 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) drop wise (8.76 mL, 56.92 mmol) to a solution of 4′-bromo-biphenyl-2-ylamine (3.53 g, 14.23 mmol) in dichloromethane (50 ml) at 0° C., followed by drop wise addition of isopropylsulfonyl chloride (3.29 mL, 28.46 mmol) and stir the reaction at room temperature for 24 h. Remove solvent under reduce pressure and purify the residue by silica and eluting with ethyl acetate:hexane 1:4 to ethyl acetate to provide the title compound (4.93 g, 98%): Mass spectrum (m/e): 355 (M+1); 353 (M−1); 1HNMR (CDCl3) δ 1.24 (d, 6H, J=6.7 Hz); 3.28 (sep, 1H, J=6.9 Hz); 6.22 (s, 1H); 7.12-7.41 (m, 5H); 7.55-7.68 (m, 3H).